Cas no 1356715-24-6 (N-{4-(benzyloxy)phenyl(cyano)methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide)

• Product Name: N-{4-(benzyloxy)phenyl(cyano)methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide
• CAS No: 1356715-24-6
• MF: C₁₈H₁₆N₆O₂
• MW: 348.358642578125
• CID: 6025485
• PubChem ID: 56801788
• Update Time: 2025-07-08

N-{4-(benzyloxy)phenyl(cyano)methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(benzyloxy)phenyl(cyano)methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide
• AKOS033067398
• Z1128958648
• N-{[4-(benzyloxy)phenyl](cyano)methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide
• EN300-26687326
• 1356715-24-6
• N-[cyano-(4-phenylmethoxyphenyl)methyl]-2-(tetrazol-1-yl)acetamide

• Inchi： 1S/C18H16N6O2/c19-10-17(21-18(25)11-24-13-20-22-23-24)15-6-8-16(9-7-15)26-12-14-4-2-1-3-5-14/h1-9,13,17H,11-12H2,(H,21,25)
• InChI Key： IIIOHLKGMIDKSI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C(C#N)NC(CN1C=NN=N1)=O

Computed Properties

• Exact Mass: 348.13347377g/mol
• Monoisotopic Mass: 348.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 106Ų

Additional information on N-{4-(benzyloxy)phenyl(cyano)methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide

Recent Advances in the Study of N-{4-(benzyloxy)phenyl(cyano)methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide (CAS: 1356715-24-6)

The compound N-{4-(benzyloxy)phenyl(cyano)methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide (CAS: 1356715-24-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of both the tetrazole and cyano functional groups in its structure is believed to contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to elucidate the molecular interactions between this compound and its biological targets.

In vitro and in vivo experiments have demonstrated promising results, with the compound showing significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, a study published in the Journal of Medicinal Chemistry reported that the compound exhibited a 50% inhibitory concentration (IC50) in the nanomolar range against several cancer cell lines, suggesting its potential as an anticancer agent. Further investigations are underway to optimize its pharmacokinetic properties and reduce potential off-target effects.

The synthesis of N-{4-(benzyloxy)phenyl(cyano)methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide has also been a focus of recent research. A novel, high-yield synthetic route was developed, which involves a multi-step reaction sequence starting from readily available precursors. This method not only improves the overall yield but also reduces the production of unwanted by-products, making it more suitable for large-scale manufacturing. Detailed spectroscopic and chromatographic analyses have confirmed the purity and structural integrity of the synthesized compound.

Despite these advancements, several challenges remain. The compound's solubility and stability under physiological conditions need further optimization to enhance its bioavailability. Additionally, comprehensive toxicological studies are required to assess its safety profile before progressing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-{4-(benzyloxy)phenyl(cyano)methyl}-2-(1H-1,2,3,4-tetrazol-1-yl)acetamide represents a promising candidate for drug development, with its unique chemical structure and potent biological activity. Continued research efforts are essential to fully unlock its therapeutic potential and address the existing challenges. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.